Cas no 553672-25-6 (4-bromo-2-(difluoromethoxy)benzoic acid)

• Product Name: 4-bromo-2-(difluoromethoxy)benzoic acid
• CAS No: 553672-25-6
• MF: C₈H₅BrF₂O₃
• MW: 267.024308919907
• MDL: MFCD16108716
• CID: 4655014
• PubChem ID: 23024273
• Update Time: 2022-09-22

4-bromo-2-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(difluoromethoxy)benzoic acid
• Benzoic acid, 4-bromo-2-(difluoromethoxy)-

• MDL： MFCD16108716
• Inchi： 1S/C8H5BrF2O3/c9-4-1-2-5(7(12)13)6(3-4)14-8(10)11/h1-3,8H,(H,12,13)
• InChI Key： BWZLXDPXWIKMBI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Br)C=C1OC(F)F

Computed Properties

• Exact Mass: 265.939
• Monoisotopic Mass: 265.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 312.2±42.0 °C at 760 mmHg
• Flash Point: 142.6±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-bromo-2-(difluoromethoxy)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives